Cas no 89915-96-8 (Propanedioic acid, [methyl(phenylmethyl)amino]-)

• Product Name: Propanedioic acid, [methyl(phenylmethyl)amino]-
• CAS No: 89915-96-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 585275
• PubChem ID: 54084049
• Update Time: 2025-04-19

Propanedioic acid, [methyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [methyl(phenylmethyl)amino]-
• 2-[benzyl(methyl)amino]propanedioic acid
• SCHEMBL11179311
• 89915-96-8
• [Benzyl(methyl)amino]propanedioic acid
• DTXSID40708912

• Inchi： 1S/C11H13NO4/c1-12(9(10(13)14)11(15)16)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： MPDONUCEDIIUQP-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 223.084
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -1.1